4-ethyl-6-oxo-2-(propylthio)-1,6-dihydro-5-pyrimidinecarbonitrile

• IUPAC Name: 4-ethyl-6-oxo-2-propylsulfanyl-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C10H13N3OS/c1-3-5-15-10-12-8(4-2)7(6-11)9(14)13-10/h3-5H2,1-2H3,(H,12,13,14)
• InChI Key: SDKPXJAIZSTBHL-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NC(=C(C(=O)N1)C#N)CC
• Molecular Formula: C10H13N3OS
• Molecular Weight: 223.30 g/mol

Description

4-ethyl-6-oxo-2-(propylthio)-1,6-dihydro-5-pyrimidinecarbonitrile is a chemical compound that has been of great interest to researchers due to its potential applications in various scientific fields. This compound is also known as EPTC, and it is a herbicide that is widely used in agriculture to control weeds. However, the focus of

Mechanism of Action

EPTC exerts its effects by inhibiting the activity of enzymes that are involved in the synthesis of DNA and RNA. Specifically, it inhibits the activity of thymidylate synthase, which is an enzyme that is essential for the synthesis of thymidine, a nucleotide that is necessary for DNA replication. EPTC also inhibits the activity of RNA polymerase, which is an enzyme that is involved in the transcription of RNA.
Biochemical and Physiological Effects:
EPTC has been found to have a number of biochemical and physiological effects. It has been shown to cause DNA damage and to induce apoptosis, or programmed cell death, in certain types of cells. EPTC has also been found to have an effect on the immune system, specifically on the production of cytokines, which are signaling molecules that are involved in the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPTC in lab experiments is its specificity. Because it targets specific enzymes that are involved in DNA replication and transcription, it can be used to study these processes in a very targeted manner. However, one limitation of using EPTC is that it can be toxic to cells at high concentrations. This means that researchers need to be careful when using it in experiments and need to ensure that they are using concentrations that are not toxic to cells.

Future Directions

There are many potential future directions for research on EPTC. One area of interest is its potential use as a therapeutic agent in cancer treatment. Because it targets enzymes that are involved in DNA replication and transcription, it has the potential to be an effective treatment for cancer cells, which divide rapidly and rely heavily on these processes. Another area of interest is its potential use in the development of new antibiotics. EPTC has been found to have antibacterial activity against certain strains of bacteria, and further research in this area could lead to the development of new antibiotics that are effective against drug-resistant bacteria.
Conclusion:
In conclusion, EPTC is a chemical compound that has been extensively studied for its potential applications in various scientific fields. Its specificity in targeting enzymes involved in DNA replication and transcription make it a useful tool for studying these processes. Its potential use as a therapeutic agent in cancer treatment and the development of new antibiotics make it an exciting area of research for the future.

Scientific Research Applications

EPTC has been extensively studied for its potential applications in various scientific fields. One of the main areas of research has been its use as a tool in molecular biology. EPTC has been found to inhibit the activity of certain enzymes that are involved in DNA replication and transcription. This makes it a useful tool for studying the mechanisms of these processes.